Cas no 1082503-29-4 (2-Amino-1-(3,4,5-trimethoxyphenyl)-ethyl-carbamic acid tert-butyl ester)
2-Amino-1-(3,4,5-trimethoxyphenyl)-ethyl-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
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- tert-butyl N-[2-amino-1-(3,4,5-trimethoxyphenyl)ethyl]carbamate
- [2-Amino-1-(3,4,5-trimethoxyphenyl)-ethyl]-carbamic acid tert-butyl ester
- 2-Amino-1-(3,4,5-trimethoxyphenyl)-ethyl-carbamic acid tert-butyl ester
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- MDL: MFCD11226392
- Inchi: 1S/C16H26N2O5/c1-16(2,3)23-15(19)18-11(9-17)10-7-12(20-4)14(22-6)13(8-10)21-5/h7-8,11H,9,17H2,1-6H3,(H,18,19)
- InChI Key: ONWFLYXEMSFXON-UHFFFAOYSA-N
- SMILES: O(C(NC(CN)C1C=C(C(=C(C=1)OC)OC)OC)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 358
- XLogP3: 1.4
- Topological Polar Surface Area: 92
2-Amino-1-(3,4,5-trimethoxyphenyl)-ethyl-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A013529-250mg |
[2-Amino-1-(3,4,5-trimethoxyphenyl)-ethyl]-carbamic acid tert-butyl ester |
1082503-29-4 | 250mg |
$ 930.00 | 2022-06-08 | ||
| TRC | A013529-500mg |
[2-Amino-1-(3,4,5-trimethoxyphenyl)-ethyl]-carbamic acid tert-butyl ester |
1082503-29-4 | 500mg |
$ 1545.00 | 2022-06-08 | ||
| abcr | AB425033-1 g |
tert-Butyl N-[2-amino-1-(3,4,5-trimethoxyphenyl)ethyl]carbamate |
1082503-29-4 | 1 g |
€751.00 | 2023-07-18 | ||
| abcr | AB425033-1g |
tert-Butyl N-[2-amino-1-(3,4,5-trimethoxyphenyl)ethyl]carbamate; . |
1082503-29-4 | 1g |
€751.00 | 2025-04-22 | ||
| abcr | AB425033-5g |
tert-Butyl N-[2-amino-1-(3,4,5-trimethoxyphenyl)ethyl]carbamate; . |
1082503-29-4 | 5g |
€1461.00 | 2025-04-22 |
2-Amino-1-(3,4,5-trimethoxyphenyl)-ethyl-carbamic acid tert-butyl ester Related Literature
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 2-Amino-1-(3,4,5-trimethoxyphenyl)-ethyl-carbamic acid tert-butyl ester
Comprehensive Overview of 2-Amino-1-(3,4,5-trimethoxyphenyl)-ethyl-carbamic acid tert-butyl ester (CAS No. 1082503-29-4)
2-Amino-1-(3,4,5-trimethoxyphenyl)-ethyl-carbamic acid tert-butyl ester (CAS No. 1082503-29-4) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This compound belongs to the class of carbamate derivatives, featuring a tert-butyl ester group and a 3,4,5-trimethoxyphenyl moiety. Its unique structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in kinase inhibition and cancer therapeutics, aligning with current trends in precision medicine.
The molecular structure of 2-Amino-1-(3,4,5-trimethoxyphenyl)-ethyl-carbamic acid tert-butyl ester includes a primary amine functional group, which enhances its reactivity in coupling reactions. This property is critical for constructing complex molecules, such as small-molecule inhibitors targeting specific enzymes. Recent studies highlight its role in modulating cell signaling pathways, a hot topic in oncology research. Given the growing demand for targeted therapies, this compound has garnered attention in academic and industrial labs alike.
From a synthetic chemistry perspective, CAS No. 1082503-29-4 is often utilized in peptide mimetics and prodrug design. Its tert-butyloxycarbonyl (Boc) protecting group ensures stability during multi-step reactions, a feature highly valued in medicinal chemistry. The compound's solubility in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM) further expands its utility in high-throughput screening assays. These characteristics align with the increasing focus on fragment-based drug discovery, a trending methodology in modern pharmacology.
In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for 2-Amino-1-(3,4,5-trimethoxyphenyl)-ethyl-carbamic acid tert-butyl ester. Sustainable practices, such as catalytic hydrogenation and microwave-assisted synthesis, are being investigated to reduce waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Such advancements address the rising demand for environmentally benign chemical processes.
The compound's relevance extends to neuropharmacology, where its structural analogs are studied for blood-brain barrier (BBB) permeability. This is a key consideration in developing central nervous system (CNS) drugs, a rapidly growing sector due to the prevalence of neurodegenerative diseases. Searches for "BBB-penetrating compounds" and "CNS drug delivery" have surged in recent years, reflecting the scientific community's interest in this niche.
Quality control of CAS No. 1082503-29-4 involves advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure high purity, which is crucial for reproducible research outcomes. The compound's MSDS (Material Safety Data Sheet) provides essential handling guidelines, though it is not classified as hazardous under standard laboratory conditions.
In summary, 2-Amino-1-(3,4,5-trimethoxyphenyl)-ethyl-carbamic acid tert-butyl ester (CAS No. 1082503-29-4) is a versatile building block with significant implications in drug discovery, bioconjugation, and material science. Its intersection with cutting-edge research areas like AI-driven molecular design and cryo-EM structural analysis positions it as a compound of enduring scientific value.
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